6-(4-Methoxyphenyl)-2-[(3,4,4-trifluoro-3-butenyl)sulfanyl][1,2,4]triazolo[1,5-a]pyrimidin-7-ylamine

• IUPAC Name: 6-(4-methoxyphenyl)-2-(3,4,4-trifluorobut-3-enylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C16H14F3N5OS/c1-25-10-4-2-9(3-5-10)11-8-21-15-22-16(23-24(15)14(11)20)26-7-6-12(17)13(18)19/h2-5,8H,6-7,20H2,1H3
• InChI Key: YUXCWGPWUYJNKJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(N3C(=NC(=N3)SCCC(=C(F)F)F)N=C2)N
• Molecular Formula: C16H14F3N5OS
• Molecular Weight: 381.4 g/mol
• CAS No.: 672951-82-5

Description

This compound belongs to the triazolopyrimidine class, characterized by a fused [1,2,4]triazolo[1,5-a]pyrimidine core. Key structural features include:

• 6-position: A 4-methoxyphenyl group, which may enhance lipophilicity and influence π-π stacking interactions in biological targets.
• 2-position: A sulfanyl (-S-) linker attached to a 3,4,4-trifluoro-3-butenyl chain. The trifluoroalkene moiety introduces electron-withdrawing effects and metabolic stability.

Biological Activity

The compound 6-(4-Methoxyphenyl)-2-[(3,4,4-trifluoro-3-butenyl)sulfanyl][1,2,4]triazolo[1,5-a]pyrimidin-7-ylamine (CAS No. 672951-82-5) is a novel triazole derivative that has garnered attention for its potential biological activities, particularly in the fields of oncology and pharmacology. This article reviews its biological properties based on recent research findings.

• Molecular Formula : C16H14F3N5OS
• Molecular Weight : 381.38 g/mol
• Structure : The compound features a triazole ring fused with a pyrimidine structure and a sulfanyl group attached to a trifluorobutenyl moiety.

Anticancer Activity

Recent studies have highlighted the anticancer potential of triazole derivatives. For instance, compounds similar to our target have shown significant cytotoxic effects against various cancer cell lines. In particular:

• Mechanism of Action : Triazoles may inhibit critical enzymes involved in cell proliferation and survival pathways. For example, they often target DNA synthesis and repair mechanisms.
• Case Studies :
  • A related compound exhibited an IC50 value of 16.97 µg/ml against leukemia cell lines (CCRF-CEM), indicating substantial growth inhibition .
  • Another study demonstrated that certain triazole derivatives showed enhanced activity against MCF-7 breast cancer cells .

Compound	Cell Line	IC50 (µg/ml)	Activity
2d	CCRF-CEM	16.97	Anticancer
69c	MCF-7	Not specified	Anticancer

Antioxidant Activity

Antioxidant properties are crucial for preventing oxidative stress-related diseases. Triazole derivatives have been evaluated for their ability to scavenge free radicals:

• DPPH Scavenging Method : Compounds were tested for their ability to reduce DPPH radicals, with some showing promising results.
• Findings : Compounds demonstrated varying degrees of antioxidant activity with IC50 values ranging from 16.97 to 21.40 µg/ml .

Anti-Diabetic Activity

The anti-diabetic potential of triazole derivatives has also been explored:

• Streptozotocin-Induced Model : In vivo studies indicated that certain compounds significantly lowered blood glucose levels by up to 59.15% .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

Compound Name	Substituents (Position)	Key Features	Biological Activity (Inferred/Reported)	Reference ID
Target Compound	6: 4-methoxyphenyl; 2: trifluoro-butenyl-S-; 7: NH₂	Enhanced lipophilicity (methoxy), metabolic stability (CF₃)	Likely kinase/tubulin modulation (inferred)
6-(4-Fluorophenyl)-2-[(3,4,4-trifluoro-3-butenyl)sulfanyl]triazolo[1,5-a]pyrimidin-7-ylamine	6: 4-fluorophenyl; 2: trifluoro-butenyl-S-; 7: NH₂	Increased electronegativity (F vs. OCH₃); potential improved target binding	Antimicrobial/agrochemical applications
7-(4-Fluorophenyl)triazolo[1,5-a]pyrimidin-2-yl trifluoro-butenyl sulfide	7: 4-fluorophenyl; 2: trifluoro-butenyl-S-	Sulfide linker; lacks 7-NH₂ group	Reduced hydrogen-bonding capacity
Triazolopyrimidines with 3′,4′,5′-trimethoxyphenyl (6a–d)	7: trimethoxyphenyl; varied N-substituents	Tubulin polymerization inhibition; anticancer activity	IC₅₀ values in nM range against cancer cells
2-Amino-5-cyclopropyl-6-(4-methylbenzyl)triazolo[1,5-a]pyrimidin-7(4H)-one (19)	5: cyclopropyl; 6: 4-methylbenzyl; 7: ketone	Increased steric bulk; ketone at 7-position	Potential CNS activity (structural analogy)

Key Observations

Substituent Effects on Bioactivity :

• 6-position : The 4-methoxyphenyl group in the target compound may offer better membrane permeability compared to the 4-fluorophenyl analog . However, fluorophenyl derivatives (e.g., CAS 343374-77-6) are often prioritized in agrochemicals due to fluorine’s electronegativity and resistance to oxidative degradation .
• 7-position : The primary amine (-NH₂) in the target compound is crucial for hydrogen bonding, contrasting with ketone or sulfide derivatives (e.g., compound 19, ), which may reduce target affinity.

Its presence in both the target compound and CAS 343374-77-6 suggests shared resistance to cytochrome P450 oxidation .

Comparison with Tubulin-Targeting Analogs :

• Trimethoxyphenyl-substituted triazolopyrimidines (e.g., 6a–d) exhibit potent tubulin inhibition (IC₅₀ < 100 nM) . The target compound’s 4-methoxyphenyl group may mimic this activity but with reduced potency due to fewer methoxy groups.

Synthetic Accessibility :

• The target compound’s synthesis likely parallels methods for fluorophenyl analogs (e.g., Suzuki-Miyaura cross-coupling for aryl groups, thiol-ene reactions for sulfanyl linkages) .